N-(2,3-di-2-furyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide

• IUPAC Name: N-[2,3-bis(furan-2-yl)quinoxalin-6-yl]-3-phenylpyrrolidine-1-carbothioamide
• InChI: InChI=1S/C27H22N4O2S/c34-27(31-13-12-19(17-31)18-6-2-1-3-7-18)28-20-10-11-21-22(16-20)30-26(24-9-5-15-33-24)25(29-21)23-8-4-14-32-23/h1-11,14-16,19H,12-13,17H2,(H,28,34)
• InChI Key: XPZABJHBEQHTMV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CC=CC=C2)C(=S)NC3=CC4=C(C=C3)N=C(C(=N4)C5=CC=CO5)C6=CC=CO6
• Molecular Formula: C27H22N4O2S
• Molecular Weight: 466.6 g/mol

Description

Synthesis Analysis

The synthesis of quinoxaline derivatives can involve oxidative cyclization processes, as demonstrated in the synthesis of organic salt 2-((4-bromophenyl)amino)pyrido[1,2-a]quinoxalin-11-ium bromide (BAPQ), highlighting metal-free, mild reaction conditions with excellent yield and purity (Faizi et al., 2018). Such methodologies may offer insights into synthesizing the compound , emphasizing the importance of condition optimization for obtaining high-purity products.

Molecular Structure Analysis

Molecular structure and electronic properties can be characterized using various spectroscopic techniques, including NMR, MS, IR, UV-vis, and X-ray techniques, complemented by computational studies for a comprehensive understanding of the molecule’s structure and properties (Faizi et al., 2018). These methodologies are crucial in elucidating the intricate details of the molecule’s framework.

Chemical Reactions and Properties

Chemical reactions involving quinoxaline derivatives can range from cycloadditions to substitutions, often yielding products with significant biological and pharmacological applications. For instance, the synthesis of pyrrolo/indolo[1,2-a]quinoxalines and quinazolin-4-ones using DMF showcases the versatility and potential reactivity of quinoxaline derivatives (Li et al., 2021). These reactions not only highlight the chemical diversity of quinoxaline compounds but also their potential in generating biologically active molecules.

Physical Properties Analysis

The physical properties of quinoxaline derivatives, such as their solubility, melting points, and stability, are crucial for their application in various fields. Although specific data on N-(2,3-di-2-furyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide is not available, related compounds exhibit a range of physical behaviors based on their structural features. These properties are essential for determining the compound's suitability for further applications, including its pharmacological potential.

Chemical Properties Analysis

Quinoxaline derivatives demonstrate a broad spectrum of chemical properties, including reactivity towards different types of chemical agents and stability under various conditions. The synthesis processes and the structural analyses provide insights into the reactivity and stability of these compounds. Understanding these chemical properties is vital for exploring the compound's utility in chemical synthesis and potential industrial applications.

For a more in-depth exploration and specific details related to "N-(2,3-di-2-furyl-6-quinoxalinyl)-3-phenyl-1-pyrrolidinecarbothioamide," further research and experimental data would be required, focusing on targeted synthesis methods, detailed structural characterization, and comprehensive property evaluation.

References:

• (Faizi et al., 2018)
• (Li et al., 2021)